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Compound of Interest

Compound Name: 3-Hydroxy-2,2-dimethylpropanal

Cat. No.: B7797496 Get Quote

An In-depth Technical Guide to 3-Hydroxy-2,2-
dimethylpropanal
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the physical and chemical

properties of 3-Hydroxy-2,2-dimethylpropanal (also known as hydroxypivaldehyde). It is a

valuable intermediate in the chemical industry, particularly in the synthesis of pharmaceuticals,

agrochemicals, and polymers. This document consolidates key data, experimental protocols,

and chemical behavior to support its application in research and development.

Chemical Identity and Descriptors
3-Hydroxy-2,2-dimethylpropanal is an organic compound characterized by the presence of

both a hydroxyl and an aldehyde functional group.
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Identifier Value

IUPAC Name 3-hydroxy-2,2-dimethylpropanal[1]

Common Names
Hydroxypivaldehyde, Pentaldol, 2,2-Dimethyl-3-

hydroxypropionaldehyde

CAS Number 597-31-9[1][2]

Molecular Formula C₅H₁₀O₂[2]

Molecular Weight 102.13 g/mol [1][2]

InChI Key JJMOMMLADQPZNY-UHFFFAOYSA-N[1]

SMILES CC(C)(CO)C=O[1]

Physicochemical Properties
The physical properties of 3-Hydroxy-2,2-dimethylpropanal can vary, which is often attributed

to its tendency to exist in equilibrium with its dimeric form.[2][3] This is a crucial consideration

when interpreting physical data.
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Property Value Notes

Physical State
Colorless liquid or needle-

shaped crystals.[4][5]

Can be a liquid or solid at

room temperature depending

on purity and the

monomer/dimer ratio.

Melting Point 30-33 °C; 89-90 °C; 103 °C

The wide range is likely due to

the presence of both monomer

and dimer forms.[2][3][5]

Boiling Point

141 °C; 172-173 °C

(decomposes); 204.4 °C at

760 mmHg; 67-69 °C at 1.87

kPa

Significant variation exists in

reported boiling points.[3][5]

Density Approximately 0.964 g/cm³

Solubility
Soluble in water and various

organic solvents.[4][6]

The hydroxyl and aldehyde

groups contribute to its

solubility.

Flash Point 60.3 °C

pKa 14.25 ± 0.10 (Predicted)[6]

Chemical Properties and Reactivity
3-Hydroxy-2,2-dimethylpropanal is a versatile bifunctional molecule. Its chemical behavior is

dictated by the aldehyde and primary alcohol groups.

Dimerization: It can undergo reversible dimerization to form a dioxane derivative, which

contributes to the variability in its physical properties.[3]

Oxidation and Reduction: The aldehyde group can be oxidized to a carboxylic acid or

reduced to an alcohol. The primary hydroxyl group can also be oxidized.

Aldol Condensation: As a product of an aldol condensation, it can potentially participate in

further related reactions.
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Stability: It can be stabilized by forming a solid product with water, which is advantageous for

storage.

Synthesis and Purification
The primary industrial synthesis of 3-Hydroxy-2,2-dimethylpropanal is through the aldol

condensation of isobutyraldehyde and formaldehyde.[1]

Experimental Protocol: Synthesis
This protocol is adapted from established industrial processes.

Materials:

Isobutyraldehyde

Formaldehyde (aqueous solution, e.g., formalin)

Basic catalyst (e.g., triethylamine)

Water

Procedure:

In a reaction vessel, combine isobutyraldehyde and an aqueous solution of formaldehyde in

an approximate molar ratio of 2:1.

Add a catalytic amount of a basic catalyst, such as triethylamine.

The reaction is typically carried out at a temperature between 70°C and 95°C.

The progress of the reaction can be monitored by observing the consumption of the

reactants.

Upon completion, the reaction mixture will contain 3-Hydroxy-2,2-dimethylpropanal,
unreacted starting materials, water, and byproducts.

Experimental Protocol: Purification
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Purification is critical to remove unreacted starting materials and byproducts.

Materials:

Crude reaction mixture

Water

Extraction solvent (e.g., isobutyraldehyde or other suitable aldehyde)

Procedure:

Distillation: The crude reaction mixture is first subjected to distillation, often under reduced

pressure, to remove low-boiling components such as unreacted isobutyraldehyde.

Extraction: The resulting solution containing 3-Hydroxy-2,2-dimethylpropanal can be

purified by liquid-liquid extraction. An aldehyde solvent under basic conditions can be used to

extract the product and separate it from impurities like formate salts.

Crystallization: The purified 3-Hydroxy-2,2-dimethylpropanal can be crystallized from an

aqueous solution by cooling. The resulting crystals are then filtered, washed with cold water,

and dried.

Spectroscopic Data
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Spectroscopy Data

¹H NMR

Expected signals include a singlet for the

aldehyde proton, a singlet for the two methyl

groups, a singlet for the methylene protons

adjacent to the hydroxyl group, and a broad

singlet for the hydroxyl proton.

¹³C NMR

Expected signals include a resonance for the

aldehyde carbon, the quaternary carbon, the

methyl carbons, and the methylene carbon.

IR Spectroscopy

Characteristic peaks are expected for the O-H

stretch (broad, ~3400 cm⁻¹), C-H stretches of

the alkyl groups (~2900-3000 cm⁻¹), and a

strong C=O stretch for the aldehyde (~1720

cm⁻¹).

Mass Spectrometry
The mass spectrum will show the molecular ion

peak and characteristic fragmentation patterns.

Applications in Research and Development
3-Hydroxy-2,2-dimethylpropanal is a key building block in organic synthesis with numerous

applications:

Pharmaceuticals: It is used in the synthesis of various active pharmaceutical ingredients,

including squalene synthase inhibitors.[5]

Agrochemicals: Its structure can be modified to produce effective herbicides, insecticides,

and fungicides.[7]

Polymers and Resins: It is a precursor to neopentyl glycol, which is widely used in the

production of polyesters, polyurethanes, and alkyd resins.

Fragrances and Flavors: It is also utilized in the fragrance and flavor industry.[6]

Safety and Toxicology
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3-Hydroxy-2,2-dimethylpropanal is classified as a neurotoxin in lethal-dose studies.[1] It can

cause serious eye irritation. Standard laboratory safety precautions, including the use of

personal protective equipment, should be followed when handling this compound.
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Caption: Synthesis of 3-Hydroxy-2,2-dimethylpropanal and its primary reactions.

Purification Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b7797496?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/3-hydroxy-2%2C2-dimethylpropanal
https://www.benchchem.com/product/b7797496?utm_src=pdf-body-img
https://www.benchchem.com/product/b7797496?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7797496?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Crude Reaction Mixture

Distillation

Liquid-Liquid Extraction Low-boiling impurities

Crystallization Water-soluble impurities

Pure 3-Hydroxy-2,2-dimethylpropanal Mother Liquor

Click to download full resolution via product page

Caption: A typical workflow for the purification of 3-Hydroxy-2,2-dimethylpropanal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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